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Compound of Interest

Compound Name: Trimethyl ammonium bromide

Cat. No.: B8487314

Get Quote

This in-depth guide serves as a technical resource for researchers, scientists, and

professionals in drug development, providing a detailed exploration of trimethylammonium

bromide (TMAB). We will delve into its molecular structure, physicochemical properties, and

established synthesis pathways, offering critical insights grounded in scientific principles.

Introduction to Trimethylammonium Bromide
Trimethylammonium bromide is a quaternary ammonium salt with a diverse range of

applications in both industrial and laboratory settings.[1] It is utilized as a phase transfer

catalyst in organic synthesis, a surfactant, and as a reagent in various biochemical

applications.[1] Its versatility underscores the importance of a thorough understanding of its

fundamental chemistry.

Molecular Structure and Physicochemical
Properties
The utility of trimethylammonium bromide is intrinsically linked to its molecular architecture and

resulting physical and chemical characteristics.
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Molecular Structure
The structure of trimethylammonium bromide consists of a central nitrogen atom covalently

bonded to three methyl groups and one hydrogen atom, forming a positively charged

trimethylammonium cation.[2] This cation then forms an ionic bond with a bromide anion (Br⁻).

[2] The IUPAC name for this compound is N,N-dimethylmethanamine;hydrobromide.[3]

Caption: Molecular structure of Trimethylammonium Bromide.

Physicochemical Properties
Trimethylammonium bromide is a white, crystalline, and hygroscopic solid.[2] It is soluble in

water and polar organic solvents.[2] Due to its ionic nature, it decomposes at elevated

temperatures rather than having a conventional boiling point.[2]

Property Value Source

Molecular Formula C₃H₁₀BrN [3]

Molecular Weight 140.02 g/mol [3]

Appearance White crystalline powder [1]

Melting Point ~250 °C (decomposes) [4]

Solubility
Soluble in water and polar

organic solvents
[2]

Synthesis of Trimethylammonium Bromide
The preparation of trimethylammonium bromide can be achieved through a few synthetic

routes. The most common and straightforward method involves the acid-base neutralization of

trimethylamine with hydrobromic acid.[2][5] An alternative approach is the Menshutkin reaction

between trimethylamine and methyl bromide.[2]

Synthesis via Acid-Base Neutralization
This method leverages the basic nature of trimethylamine and the acidic properties of

hydrobromic acid to form the corresponding salt.
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Reaction Principle: Trimethylamine (N(CH₃)₃), a tertiary amine, acts as a base by donating its

lone pair of electrons to a proton (H⁺) from hydrobromic acid (HBr).[5] This proton transfer

results in the formation of the trimethylammonium cation ([N(CH₃)₃H]⁺) and the bromide anion

(Br⁻), which combine to form the salt.[5]

The balanced chemical equation is: N(CH₃)₃ + HBr → [N(CH₃)₃H]⁺Br⁻[5]

Experimental Protocol:

Synthesis Workflow

1. Dissolve Trimethylamine
in a suitable solvent

2. Cool the solution
in an ice bath

3. Add Hydrobromic Acid
dropwise with stirring

4. Monitor reaction completion
(e.g., via pH)

5. Remove solvent
under reduced pressure

6. Recrystallize the crude product
from a suitable solvent system

7. Isolate the pure crystals
by filtration

8. Dry the product
under vacuum

Click to download full resolution via product page

Caption: Step-by-step synthesis of Trimethylammonium Bromide.

Detailed Steps:

Reaction Setup: A solution of trimethylamine in a suitable solvent (e.g., ethanol) is prepared

in a reaction vessel equipped with a stirrer.

Cooling: The vessel is cooled in an ice bath to manage the exothermic nature of the

neutralization reaction.

Acid Addition: Hydrobromic acid is added dropwise to the trimethylamine solution with

constant stirring.

Reaction Monitoring: The reaction progress is monitored, for instance, by checking the pH to

ensure complete neutralization.

Solvent Removal: Once the reaction is complete, the solvent is removed using a rotary

evaporator.
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Purification: The crude product is purified by recrystallization from an appropriate solvent or

solvent mixture to obtain a white crystalline solid.

Isolation and Drying: The purified crystals are collected by filtration, washed with a cold

solvent, and dried under vacuum.

Causality Behind Experimental Choices:

Cooling the reaction: The neutralization reaction is exothermic, and cooling is essential to

control the reaction rate and prevent the loss of volatile trimethylamine.

Dropwise addition of acid: This ensures a controlled reaction rate and prevents localized

overheating.

Recrystallization: This is a standard purification technique for solid compounds, allowing for

the isolation of the desired product in high purity.

Safety and Handling
Trimethylammonium bromide can be irritating to the skin and eyes and should be handled with

appropriate personal protective equipment (PPE), including gloves and safety glasses.[1] It is

also hygroscopic, meaning it absorbs moisture from the air, and should be stored in a dry

environment.[1][4]

Conclusion
This guide has provided a comprehensive overview of the structure, properties, and a primary

synthesis pathway for trimethylammonium bromide. A thorough understanding of these aspects

is crucial for its effective and safe application in research and development. The provided

synthesis protocol, along with the rationale for the experimental choices, offers a solid

foundation for the laboratory preparation of this versatile quaternary ammonium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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